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Compound of Interest

Compound Name: Acetoxyacetyl chloride

Cat. No.: B084561

This guide provides critical safety protocols and logistical information for the handling and
disposal of Acetoxyacetyl chloride, tailored for researchers, scientists, and professionals in
drug development. Adherence to these procedures is paramount to ensure personal safety and
operational integrity within the laboratory environment.

Chemical Profile and Hazards:

Acetoxyacetyl chloride (CAS No. 13831-31-7) is a combustible, corrosive, and moisture-
sensitive liquid that reacts violently with water.[1][2] It is imperative to handle this chemical with
extreme caution due to its hazardous nature. It can cause severe skin burns, serious eye
damage, and respiratory irritation.[1]

Quantitative Data Summary

For quick reference, the key quantitative safety and physical properties of Acetoxyacetyl
chloride are summarized in the table below.
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Property Value Source
Molecular Formula C4H5CIO3 [1]
Molecular Weight 136.53 g/mol [1]
Appearance .Cok.)rless to light yellow clear 3]

liquid
Density 1.27 g/mL at 25 °C
Boiling Point 55 °C at 12 mmHg
Flash Point 71 °C (159.8 °F) - closed cup
Storage Temperature 2-8°C [3]

, , Water, Strong oxidizing agents,
Incompatible Materials
Strong bases, Alcohols

[1]14]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling Acetoxyacetyl

chloride. The following table outlines the required PPE for each level of potential exposure.
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Body Part Required Protection Standard Compliance

Chemical safety gogglesanda  OSHA 29 CFR 1910.133,

Eyes/Face )
full-face shield. EN166

Flame-retardant lab coat, fully
buttoned with appropriate
Skin/Body sleeve length. Chemical-
resistant gloves (Butyl-rubber
is recommended). Full-length

pants and closed-toe shoes.

A NIOSH/MSHA-approved
respirator with an appropriate

cartridge is necessary if
OSHA 29 CFR 1910.134, EN

Respiratory exposure limits are exceeded 149

or if working outside of a

certified chemical fume hood.

[1]5]

Detailed Experimental Protocol for Handling
Acetoxyacetyl Chloride

This protocol provides a step-by-step methodology for the safe handling of Acetoxyacetyl
chloride in a laboratory setting.

1. Pre-Experiment Preparations:

e 1.1. Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

e 1.2. Emergency Equipment Check: Ensure that a safety shower and eyewash station are
readily accessible and have been recently tested.[1]

e 1.3. Fume Hood Certification: Verify that the chemical fume hood to be used has a current
certification.

o 1.4. Gather Materials: Assemble all necessary chemicals, equipment, and waste containers
within the fume hood before introducing Acetoxyacetyl chloride.

e 1.5. Don PPE: Put on all required personal protective equipment as detailed in the PPE
Protocol table.
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. Handling and In-Experiment Procedures:

2.1. Inert Atmosphere: Handle Acetoxyacetyl chloride under an inert atmosphere (e.g.,
nitrogen or argon) to prevent contact with moisture.[6]

2.2. Grounding: Ground and bond all containers and transfer equipment to prevent static
discharge.[6][7]

2.3. Dispensing: Use spark-proof tools for all transfers.[7] Dispense the required amount of
the chemical slowly and carefully to avoid splashing.

2.4. Reaction Setup: Keep the reaction vessel in a secondary container to contain any
potential spills.

2.5. Post-Use: Tightly reseal the Acetoxyacetyl chloride container immediately after use.

. Post-Experiment and Waste Disposal:

3.1. Decontamination: Decontaminate all non-disposable equipment that has come into
contact with Acetoxyacetyl chloride.

3.2. Spill Cleanup: In case of a small spill, absorb the material with an inert absorbent such
as sand, silica gel, or vermiculite.[1][4] Do not use water.[7][8] Collect the absorbed material
in a sealed, labeled container for hazardous waste.

3.3. Waste Disposal: Dispose of all waste materials (including empty containers and
contaminated PPE) as hazardous waste in accordance with local, state, and federal
regulations.[1][9]

3.4. Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

3.5. Hygiene: Wash hands thoroughly with soap and water after handling the chemical.[1][4]

Emergency Response Plan

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing.[4][6][7] Seek

immediate medical attention.[4][7]

Immediately flush eyes with plenty of water for
at least 15 minutes, holding the eyelids open.[4]

Eye Contact [6][7] Remove contact lenses if present and
easy to do.[4] Seek immediate medical
attention.[4][7]

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial
Inhalation o ) ) ]

respiration.[4][6] Seek immediate medical

attention.[4][6]

Do NOT induce vomiting.[4][7][10] If the person
) is conscious, rinse their mouth with water and
Ingestion .
have them drink plenty of water.[4][10] Seek

immediate medical attention.[4][7]

Use dry chemical, carbon dioxide, or chemical
E foam to extinguish the fire.[4] Do NOT use a
ire
solid water stream.[4] Water may be used to

cool closed containers.[4]

Visual Workflow for Handling Acetoxyacetyl
Chloride

The following diagram illustrates the logical flow of the handling procedure, from preparation to
disposal, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Acetoxyacetyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084561#personal-protective-equipment-for-handling-
acetoxyacetyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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